4-Chloro-2-[(2,6-dichlorobenzyl)sulfanyl]-5-methoxypyrimidine

• IUPAC Name: 4-chloro-2-[(2,6-dichlorophenyl)methylsulfanyl]-5-methoxypyrimidine
• InChI: InChI=1S/C12H9Cl3N2OS/c1-18-10-5-16-12(17-11(10)15)19-6-7-8(13)3-2-4-9(7)14/h2-5H,6H2,1H3
• InChI Key: CIUYXQBWHOLYJI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=C(N=C1Cl)SCC2=C(C=CC=C2Cl)Cl
• Molecular Formula: C12H9Cl3N2OS
• Molecular Weight: 335.6 g/mol

Description

“4-Chloro-2-[(2,6-dichlorobenzyl)sulfanyl]-5-methoxypyrimidine” is a chemical compound. It shares some similarities with 2,4-Dichlorobenzyl alcohol, which is a mild antiseptic able to kill bacteria and viruses associated with mouth and throat infections.

Synthesis Analysis

The synthesis of similar compounds involves various methods. For instance, 2,4-Dichlorobenzoyl chloride is synthesized by catalyzing 2,4-dichlorobenzotrichloride and carboxylic acid. Another method involves a chlorination reaction on 2,6-dichlorotoluene and chlorine under certain conditions.

Molecular Structure Analysis

The molecular structure of “this compound” can be found in various chemical databases. The structure is determined by its molecular formula and the arrangement of atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” can be found in various chemical databases. These properties include its molecular formula, molecular weight, and possibly its melting point, boiling point, and density.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis of Derivatives : Novel 5-methyl-4-thiopyrimidine derivatives, including variations with different substituents at the 5-position of the pyrimidine ring, were synthesized for cytotoxic activity evaluation. These derivatives were characterized by various spectroscopic methods and their molecular structures were studied using single-crystal X-ray diffraction (Stolarczyk et al., 2018).

• Crystal Structures and Molecular Interactions : The crystal structures of pyrimethaminium benzenesulfonate monohydrate and 2-amino-4,6-dimethylpyrimidinium sulfosalicylate dihydrate were investigated, highlighting the hydrogen-bonded bimolecular ring motifs and the role of sulfonate and carboxylate groups in molecular interactions (Balasubramani et al., 2007).

Biological Activities and Applications

• Antiviral Activity : Studies on 6-[2-(Phosphonomethoxy)alkoxy]pyrimidines revealed their potential as antiviral agents against herpes and retroviruses, demonstrating the importance of substituents at specific positions for antiviral efficacy (Holý et al., 2002).

• Anticancer and Antituberculosis Activity : New chalcone-sulfonamide hybrids derived from 4-methoxyacetophenone were synthesized and evaluated for their anticancer and antituberculosis activity, highlighting the therapeutic potential of pyrimidine derivatives (Castaño et al., 2019).

Eco-friendly Synthesis and Evaluation

• Corrosion Inhibition : Pyridopyrimidinone derivatives were synthesized and evaluated as corrosion inhibitors for carbon steel in sulfamic acid medium, showcasing an application of pyrimidine derivatives in material science (Abdallah et al., 2018).